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Compound Name:
Ethyl 1-hydroxycyclopropane-1-

carboxylate

Cat. No.: B166315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-hydroxycyclopropane-1-carboxylate is a unique small molecule featuring a strained

cyclopropane ring functionalized with both a hydroxyl and an ethyl ester group. This

combination of functionalities makes it an interesting building block for organic synthesis and a

potential scaffold in medicinal chemistry. The rigid cyclopropane core can impart specific

conformational constraints on larger molecules, a property often exploited in drug design to

enhance binding affinity and metabolic stability.[1][2] This guide provides a comprehensive

overview of the chemical properties, synthesis, and potential biological relevance of ethyl 1-
hydroxycyclopropane-1-carboxylate.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ethyl 1-hydroxycyclopropane-1-
carboxylate is presented in the table below. These properties are essential for its handling,

characterization, and application in a laboratory setting.
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Property Value Source

Molecular Formula C₆H₁₀O₃ [3][4]

Molecular Weight 130.14 g/mol [3][4]

CAS Number 137682-89-4 [3][4]

Appearance
Clear light yellow to brown

liquid
ChemicalBook

Boiling Point 78 °C at 15 mmHg [3]

Density (estimate) 1.1557 g/cm³ ChemicalBook

Refractive Index 1.4400 - 1.4470 [3]

Solubility
Soluble in most common

organic solvents.
[3]

Storage Temperature 2-8 °C ChemicalBook

Synthesis
While a specific, detailed experimental protocol for the synthesis of ethyl 1-
hydroxycyclopropane-1-carboxylate is not readily available in the searched literature, a

general and plausible method can be derived from the synthesis of the parent acid, 1-

hydroxycyclopropanecarboxylic acid, and standard esterification procedures. A Chinese patent

describes the synthesis of 1-hydroxycyclopropanecarboxylic acid and its esters from 1-

aminocyclopropyl formate.[5] Furthermore, the synthesis of a similar compound, ethyl 1-

hydroxycyclopentane-carboxylate, involves the esterification of the corresponding carboxylic

acid using ethanol and a catalytic amount of sulfuric acid.[6][7]

Proposed Experimental Protocol: Two-Step Synthesis
This proposed protocol involves the synthesis of the precursor, 1-

hydroxycyclopropanecarboxylic acid, followed by its esterification to yield the target compound.

Step 1: Synthesis of 1-Hydroxycyclopropanecarboxylic Acid

This step is adapted from the general method described in the patent literature.[5]
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Materials: 1-aminocyclopropyl methyl formate, sulfuric acid, sodium nitrite, ethyl acetate,

anhydrous magnesium sulfate, hydrochloric acid.

Procedure:

Dissolve 1-aminocyclopropyl methyl formate in an aqueous solution of sulfuric acid (molar

ratio of acid to amine ~1.0-1.1:1) and cool the solution to 0-5 °C in an ice bath.

Slowly add an aqueous solution of sodium nitrite (molar ratio of nitrite to amine ~1.0-1.1:1)

to the reaction mixture while maintaining the temperature between 0-5 °C.

After the addition is complete, allow the reaction to stir at a slightly elevated temperature

(e.g., 15-30 °C) for 0.5-1 hour.

The resulting intermediate, 1-hydroxycyclopropyl formate, can be isolated by extraction

with ethyl acetate. The organic phases are combined, dried over anhydrous magnesium

sulfate, and concentrated.

To obtain 1-hydroxycyclopropanecarboxylic acid, the ester protecting group is removed.

The crude 1-hydroxycyclopropyl formate is heated in a refluxing aqueous sulfuric acid

solution.

After the reaction is complete, the mixture is cooled, and the pH is adjusted to 5-6 with a

hydrochloric acid solution.

The product, 1-hydroxycyclopropanecarboxylic acid, is then extracted with ethyl acetate.

The combined organic layers are dried over anhydrous magnesium sulfate and

concentrated to yield the product.

Step 2: Esterification to Ethyl 1-Hydroxycyclopropane-1-carboxylate

This step is a standard Fischer esterification.

Materials: 1-hydroxycyclopropanecarboxylic acid, absolute ethanol, concentrated sulfuric

acid, ethyl acetate, saturated sodium bicarbonate solution, brine, anhydrous sodium sulfate.

Procedure:
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Suspend 1-hydroxycyclopropanecarboxylic acid in an excess of absolute ethanol.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and remove the excess

ethanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude ethyl 1-hydroxycyclopropane-1-carboxylate.

Purify the crude product by vacuum distillation.

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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